Cas no 2172175-44-7 (4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(methoxymethyl)butanamido-2-methylbutanoic acid)

• Product Name: 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(methoxymethyl)butanamido-2-methylbutanoic acid
• CAS No: 2172175-44-7
• MF: C₂₆H₃₂N₂O₆
• MW: 468.542087554932
• CID: 6541155
• PubChem ID: 165763383
• Update Time: 2025-07-18

4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(methoxymethyl)butanamido-2-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(methoxymethyl)butanamido-2-methylbutanoic acid
• EN300-1520023
• 2172175-44-7
• 4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-(methoxymethyl)butanamido]-2-methylbutanoic acid

• Inchi： 1S/C26H32N2O6/c1-4-26(16-33-3,24(31)27-14-13-17(2)23(29)30)28-25(32)34-15-22-20-11-7-5-9-18(20)19-10-6-8-12-21(19)22/h5-12,17,22H,4,13-16H2,1-3H3,(H,27,31)(H,28,32)(H,29,30)
• InChI Key： CXSZGJSYERMNHT-UHFFFAOYSA-N
• SMILES： O(C(NC(C(NCCC(C(=O)O)C)=O)(COC)CC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 468.22603674g/mol
• Monoisotopic Mass: 468.22603674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 12
• Complexity: 693
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 114Ų

Additional information on 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(methoxymethyl)butanamido-2-methylbutanoic acid

Introduction to 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(methoxymethyl)butanamido-2-methylbutanoic Acid (CAS No. 2172175-44-7)

4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(methoxymethyl)butanamido-2-methylbutanoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 2172175-44-7, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a fluorenyl moiety linked through a methoxycarbonyl group, and an amide backbone with additional functional groups such as methoxymethyl and methyl substituents. The unique arrangement of these functional groups imparts distinct chemical and biological properties, making it a subject of extensive research for potential therapeutic applications.

The fluorenyl group, a prominent feature in this molecule, is widely recognized for its stability and luminescent properties. In pharmaceutical chemistry, fluorene derivatives are frequently employed as building blocks in the synthesis of bioactive compounds due to their ability to enhance drug stability and bioavailability. The methoxycarbonyl group (also known as an ester group) serves as a protecting group in peptide synthesis and can be selectively modified to introduce various functionalities. The presence of an amide linkage in the structure suggests potential interactions with biological targets such as enzymes and receptors, which are critical for drug design.

The methoxymethyl group (also referred to as an isopropylidene ether) adds another layer of complexity to the molecule, influencing its solubility and reactivity. This group can participate in hydrogen bonding interactions, which are essential for molecular recognition processes in biological systems. Additionally, the methyl substituents contribute to the overall steric environment of the molecule, affecting its conformational flexibility and binding affinity to biological targets.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of this compound with high precision. Studies indicate that the fluorenyl moiety may interact with hydrophobic pockets of target proteins, while the amide group could form hydrogen bonds with polar residues. The methoxycarbonyl and methoxymethyl groups may further modulate binding affinity through their ability to engage in multiple types of non-covalent interactions. These insights have guided the optimization of analogs with enhanced pharmacological properties.

In the realm of drug discovery, this compound has been explored as a potential lead for developing novel therapeutic agents. Its structural features make it a versatile scaffold for further derivatization, allowing chemists to fine-tune its biological activity. For instance, modifications at the fluorenyl core could improve metabolic stability, while alterations at the amide linkage might enhance binding selectivity. Such modifications are crucial for minimizing off-target effects and maximizing therapeutic efficacy.

One particularly intriguing aspect of this molecule is its potential role in modulating enzyme activity. Enzymes are central players in numerous biological pathways, and their inhibition or activation can lead to significant therapeutic outcomes. The amide functionality in this compound suggests that it may interact with catalytic residues or substrate-binding sites on enzymes. Preliminary studies have shown that derivatives of this scaffold exhibit inhibitory effects on certain proteases, making them promising candidates for treating inflammatory diseases and cancer.

The synthesis of 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(methoxymethyl)butanamido-2-methylbutanoic acid presents a challenge due to its complex structure. However, modern synthetic methodologies have made significant strides in facilitating such constructions. Techniques such as solid-phase peptide synthesis (SPPS) and transition-metal-catalyzed cross-coupling reactions have enabled efficient assembly of fluorene derivatives. These methods not only improve yield but also enhance purity, which is critical for pharmaceutical applications.

The pharmacokinetic properties of this compound are also under investigation. Factors such as solubility, permeability, and metabolic stability are crucial determinants of drug efficacy. Computational tools have been employed to predict these properties based on molecular structure, allowing researchers to design analogs with improved pharmacokinetic profiles. For instance, optimizing the balance between hydrophilic and hydrophobic regions can enhance oral bioavailability while minimizing systemic toxicity.

Another area of interest is the potential use of this compound in combination therapies. Drug resistance remains a significant challenge in treating chronic diseases such as cancer and infections caused by multidrug-resistant bacteria. By combining multiple compounds that target different pathways or mechanisms, researchers can develop synergistic treatments that overcome resistance more effectively than single-agent therapies. This compound’s multifaceted structural features make it an attractive candidate for combination regimens.

The role of fluorenyl derivatives in photodynamic therapy (PDT) is another emerging field where this compound may find utility. PDT involves using light-sensitive compounds (photosensitizers) to generate reactive oxygen species that damage targeted cells selectively. Fluorene-based photosensitizers have shown promise due to their excellent photophysical properties, including high molar absorptivity and long excited-state lifetimes. The incorporation of additional functional groups into these molecules can further enhance their photosensitizing capabilities while maintaining biocompatibility.

In conclusion,4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(methoxymethyl)butanamido-2-methylbutanoic acid (CAS No. 2172175-44-7) represents a fascinating example of how complex organic molecules can be designed for therapeutic purposes. Its unique structural features offer opportunities for developing novel drugs with improved efficacy and reduced side effects. As research continues to uncover new applications for this compound and its derivatives, it is likely that we will see further advancements in its use across various medical disciplines.